Cas no 1257095-61-6 (N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide)

• Product Name: N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide
• CAS No: 1257095-61-6
• MF: C₁₄H₈ClF₃N₂O₂S
• MW: 360.738731384277
• MDL: MFCD27952658
• CID: 1092930
• PubChem ID: 72942557
• Update Time: 2025-10-29

N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide
• N-(4-chloro-3-nitrophenyl)-4-(trifluoromethyl)benzenecarbothioamide
• A925721
• SB83709
• MFCD27952658
• C14H8ClF3N2O2S
• 1257095-61-6
• Benzenecarbothioamide, N-(4-chloro-3-nitrophenyl)-4-(trifluoromethyl)-
• F16949
• AKOS022187616
• DS-8784
• CS-0157578
• DB-198883

• MDL： MFCD27952658
• Inchi： 1S/C14H8ClF3N2O2S/c15-11-6-5-10(7-12(11)20(21)22)19-13(23)8-1-3-9(4-2-8)14(16,17)18/h1-7H,(H,19,23)
• InChI Key： YJGAJMDYGGYCBM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])NC(C1C=CC(C(F)(F)F)=CC=1)=S

Computed Properties

• Exact Mass: 359.9947109g/mol
• Monoisotopic Mass: 359.9947109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Boiling Point: 416.1±55.0°C at 760 mmHg

N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide

Introduction to N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide (CAS No. 1257095-61-6)

N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide (CAS No. 1257095-61-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide.

Chemical Structure and Properties

N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide is a thioamide derivative with a molecular formula of C₁₃H₈ClF₃N₂O₂S and a molecular weight of approximately 350.7 g/mol. The compound features a benzothioamide core substituted with a 4-chloro-3-nitrophenyl group and a 4-trifluoromethyl group. These functional groups contribute to the compound's unique chemical properties, such as its solubility, stability, and reactivity. The presence of the trifluoromethyl group enhances the lipophilicity of the molecule, which can be advantageous for its biological activity and cellular uptake.

Synthesis Methods

The synthesis of N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide typically involves several steps, including the preparation of the key intermediates and their subsequent coupling reactions. One common approach is to start with 4-chloro-3-nitroaniline and react it with 4-trifluoromethylbenzoyl chloride in the presence of a base to form the corresponding amide. The resulting amide is then treated with Lawesson's reagent to convert it into the thioamide derivative. This method has been widely used due to its high yield and reproducibility.

Biological Activities

N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide has been extensively studied for its biological activities, particularly in the context of anticancer and anti-inflammatory properties. Recent research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer activity, N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide has also demonstrated anti-inflammatory properties. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by interfering with NF-κB signaling pathways. These findings suggest that this compound could be a valuable lead for the development of new therapeutic agents for inflammatory diseases.

Clinical Trials and Research Advancements

The potential therapeutic applications of N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide have led to several preclinical studies and early-stage clinical trials. In preclinical models, this compound has shown promising results in reducing tumor growth and improving survival rates in animal models of cancer. Moreover, it has been evaluated for its safety profile in animal studies, with no significant adverse effects observed at therapeutic doses.

Recent advancements in drug delivery systems have further enhanced the potential of N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide. Nanoparticle-based formulations have been developed to improve its bioavailability and target delivery to specific tissues or organs. These formulations have shown enhanced efficacy in preclinical studies, paving the way for future clinical trials.

Conclusion

In conclusion, N-(4-Chloro-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide (CAS No. 1257095-61-6) is a promising compound with diverse biological activities that make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Its unique chemical structure, coupled with its potent anticancer and anti-inflammatory properties, positions it as a valuable lead for the discovery of new therapeutic agents. Ongoing research efforts aim to optimize its pharmacological properties and evaluate its potential in clinical settings.